Cas no 92290-22-7 (1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid)

1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid structure
92290-22-7 structure
Product Name:1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
CAS No:92290-22-7
MF:C11H11N3O3
MW:233.223342180252
MDL:MFCD11053233
CID:4719832
PubChem ID:29888437
Update Time:2023-08-16

1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
    • 1-(4-METHOXY-PHENYL)-5-METHYL-1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID
    • STL131904
    • BBL006369
    • BB 0239032
    • H5371
    • 1-(4-methoxyphenyl)-5-methyl-1,2,4-triazole-3-carboxylic acid
    • 1-(4-Methoxy-phenyl)-5-methyl-1H-[1,2,4]triaz ole-3-carboxylic acid
    • 1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
    • MDL: MFCD11053233
    • Inchi: 1S/C11H11N3O3/c1-7-12-10(11(15)16)13-14(7)8-3-5-9(17-2)6-4-8/h3-6H,1-2H3,(H,15,16)
    • InChI Key: LKHWSFIGCBUXGJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N1C(C)=NC(C(=O)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Topological Polar Surface Area: 77.2

1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>

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